![molecular formula C18H17NO2 B070548 Methyl 1-benzyl-6-methylindole-3-carboxylate CAS No. 163083-64-5](/img/structure/B70548.png)
Methyl 1-benzyl-6-methylindole-3-carboxylate
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Overview
Description
Methyl 1-benzyl-6-methylindole-3-carboxylate is a chemical compound that is widely used in scientific research. It is a highly potent and selective agonist for the G protein-coupled receptor GPR119. This receptor is involved in the regulation of glucose homeostasis and lipid metabolism, making it a promising target for the development of new drugs for the treatment of type 2 diabetes and obesity.
Mechanism of Action
Methyl 1-benzyl-6-methylindole-3-carboxylate acts as a selective agonist for GPR119, activating the receptor and triggering downstream signaling pathways. This leads to the release of insulin and GLP-1, which help to regulate glucose homeostasis and lipid metabolism.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It stimulates insulin secretion from pancreatic beta cells, improves glucose tolerance, and enhances GLP-1 secretion from intestinal cells. It also increases the uptake of glucose and fatty acids in skeletal muscle and adipose tissue, leading to improved lipid metabolism.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Methyl 1-benzyl-6-methylindole-3-carboxylate in lab experiments is its high potency and selectivity for GPR119. This allows for precise and accurate measurements of the receptor's activity. However, one limitation is its relatively high cost compared to other compounds used in similar experiments.
Future Directions
There are several future directions for the use of Methyl 1-benzyl-6-methylindole-3-carboxylate in scientific research. One area of interest is the development of new drugs that target GPR119 for the treatment of type 2 diabetes and obesity. Another area of interest is the study of the molecular mechanisms underlying the receptor's activity and the downstream signaling pathways involved. Additionally, the use of this compound in combination with other compounds may lead to the development of more effective treatments for metabolic disorders.
Synthesis Methods
The synthesis of Methyl 1-benzyl-6-methylindole-3-carboxylate involves several steps, including the reaction of 2-methylindole with benzyl bromide, followed by the reaction of the resulting benzylindole with methyl chloroformate. The final step involves the reaction of the resulting benzyl 6-methylindole-3-carboxylate with sodium hydride and methyl iodide.
Scientific Research Applications
Methyl 1-benzyl-6-methylindole-3-carboxylate has been extensively used in scientific research to study the role of GPR119 in glucose homeostasis and lipid metabolism. It has been shown to stimulate insulin secretion and improve glucose tolerance in animal models of type 2 diabetes. It has also been shown to increase the secretion of glucagon-like peptide-1 (GLP-1), a hormone that regulates glucose homeostasis and appetite.
Properties
163083-64-5 | |
Molecular Formula |
C18H17NO2 |
Molecular Weight |
279.3 g/mol |
IUPAC Name |
methyl 1-benzyl-6-methylindole-3-carboxylate |
InChI |
InChI=1S/C18H17NO2/c1-13-8-9-15-16(18(20)21-2)12-19(17(15)10-13)11-14-6-4-3-5-7-14/h3-10,12H,11H2,1-2H3 |
InChI Key |
ZHXHSEHDXKKPCG-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)C(=CN2CC3=CC=CC=C3)C(=O)OC |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CN2CC3=CC=CC=C3)C(=O)OC |
Origin of Product |
United States |
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